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Compound of Interest

Compound Name: 2,3,5-Trifluorophenylacetic acid

Cat. No.: B141972

Essential Safety and Handling Guide for 2,3,5-
Trifluorophenylacetic Acid

This guide provides immediate, essential safety and logistical information for handling 2,3,5-
Trifluorophenylacetic acid in a laboratory setting. It is intended for researchers, scientists,
and drug development professionals to ensure safe operational procedures and proper
disposal.

Hazard Identification and Classification

2,3,5-Trifluorophenylacetic acid is classified with the following hazards according to the
Globally Harmonized System (GHS):

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (GHS Category 4).[1]
» Skin Corrosion/Irritation: Causes skin irritation (GHS Category 2).[1]
o Serious Eye Damage/Eye Irritation: Causes serious eye irritation (GHS Category 2).[1]

Due to its hazardous nature, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
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The following personal protective equipment is required to minimize exposure and ensure
safety when handling 2,3,5-Trifluorophenylacetic acid.

PPE Category Specification

Chemical safety goggles or glasses with side
) shields that are tested and approved under
Eye Protection
government standards such as EN166 (EU) or

OSHA's 29 CFR 1910.133.[2][3]

Chemically resistant gloves, such as nitrile or
neoprene, that have been inspected for integrity
i before use. Follow proper glove removal
Hand Protection ) ) )
technique to avoid skin contact. Gloves must
satisfy the specifications of Regulation (EU)

2016/425 and the standard EN 374.[2]

] A laboratory coat or other protective clothing to
Body Protection ]
prevent skin contact.[4]

For operations that may generate dust or
aerosols, a NIOSH/MSHA or European
) ) Standard EN 149 approved respirator with a
Respiratory Protection ) ]
particle filter (such as an N95 or P2 type) should
be used.[4] A self-contained breathing apparatus

may be necessary in case of emergency.[4]

Operational and Handling Plan

Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[4]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[3]

Safe Handling Procedures:
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» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

» Handling: Avoid direct contact with the substance.[4] Prevent the formation and spread of
dust in the air.[4]

» Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end
of the workday.[2] Do not eat, drink, or smoke in the laboratory.[5]

» Storage: Store in a cool, dry, and well-ventilated area in a tightly closed, original container.[4]

Disposal Plan

Waste Categorization: 2,3,5-Trifluorophenylacetic acid is a halogenated organic compound.
[6] All waste containing this substance must be treated as hazardous.

Disposal Procedure:

Collection: Collect waste in a designated, closable, and properly labeled salvage container
for halogenated organic waste.[4][6]

e Labeling: The waste container must be clearly labeled with "Halogenated Organic Waste"
and the specific chemical name, "2,3,5-Trifluorophenylacetic acid."”

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

» Disposal: Dispose of the contents and the container in accordance with local, state, and
federal regulations. This typically involves incineration at a licensed hazardous waste
disposal facility.[3][6] Do not discharge into drains or rivers.[4]

Emergency Procedures
Spill:

o Evacuate the area and prevent access.

o Wearing appropriate PPE, cover the spill with an absorbent material.
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o Carefully sweep or vacuum the material into a suitable, closed container for disposal,
avoiding dust generation.[2]

o Ventilate the area and wash the spill site after material pickup is complete.
First Aid:
« |If Swallowed: Rinse mouth with water. Call a poison center or doctor if you feel unwell.[2]

e If on Skin: Wash with plenty of water.[2] Remove contaminated clothing. If skin irritation
occurs, seek medical attention.[2]

 If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if
present and easy to do. Continue rinsing.[2] Seek immediate medical attention.

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[2] Seek
medical attention if you feel unwell.[2]

Workflow for Handling 2,3,5-Trifluorophenylacetic Acid

Preparation Handling Disposal
Proceed to Handling Store in a Cool, Dry, After Use

Click to download full resolution via product page

Caption: Workflow for handling 2,3,5-Trifluorophenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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